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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the toxicological profile of cassia gum, a
galactomannan polysaccharide derived from the endosperm of Cassia tora and Cassia
obtusifolia. This document summarizes key safety data, details experimental methodologies,
and visualizes critical assessment workflows to support its evaluation for use in various
applications.

Executive Summary

Cassia gum, particularly the purified form with low levels of anthraquinones, has been
extensively evaluated by international regulatory bodies, including the European Food Safety
Authority (EFSA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[1][2]
[3][4] These assessments have consistently concluded that purified cassia gum is not a safety
concern for its intended uses in food.[2][4] The primary toxicological consideration revolves
around the content of anthraquinones, which are naturally present in the seeds but are
significantly reduced during the purification process.[5]
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Chemical and Physical Properties

Cassia gum is a high molecular weight polysaccharide (approximately 200,000-300,000 Da)
composed of a linear chain of (1 - 4)-B-D-mannopyranose units with (1 - 6)-linked a-D-
galactopyranose side chains.[3] The mannose-to-galactose ratio is approximately 5:1.[3] It is
used in the food industry as a thickener, emulsifier, foam stabilizer, moisture retention agent,
and texturizing agent.

Toxicological Profile

The toxicological evaluation of cassia gum has encompassed a range of studies to assess its
potential for acute, subchronic, and chronic toxicity, as well as genotoxicity, carcinogenicity, and
reproductive and developmental effects.

Acute Toxicity

Acute oral toxicity studies in rats have demonstrated that cassia gum has a very low order of
acute toxicity.

Table 1: Acute Oral Toxicity of Cassia Gum

. Route of LD50 (mg/kg .
Species o . Observations Reference
Administration bw)

No mortality or
Rat Oral > 5000 signs of toxicity [61[7]
observed.

No mortality
Rat Oral > 5500 [8]
observed.

No adverse
Rabbit Dermal > 2500 pathological [8]

effects.

Subchronic Toxicity
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Subchronic toxicity studies, typically conducted over a 90-day period, have not revealed any
significant treatment-related adverse effects for purified cassia gum. Studies on related Cassia
species extracts have also been considered in the overall safety assessment.

Table 2: Subchronic Oral Toxicity Studies Relevant to Cassia Gum
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Test
Study . Dose Key Referenc
Species Substanc T NOAEL
Type Levels Findings e
e

No
treatment-
related
adverse
effects
observed
in clinical
) signs, body
Cassia tora ]
Sprague- 0, 500, weight,
13-Week L. seed >2000
Dawley 1000, 2000 food [9]
Study ethanol ] mg/kg/day
Rats mg/kg/day consumptio
extract

n!
hematolog
y, serum
biochemistr
y, organ
weights, or

histopathol
ogy.

No
statistically
significant
changes in
mortality,
Cassia 0, 100, hematologi
28-Day <900
Rats alata leaf 300, 900 cal, [10]
Study ) ) mg/kg/day
extract mg/kg/day biochemica
[, and
organ
weight

parameters

© 2026 BenchChem. All rights reserved. 4/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31585136/
https://researcherslinks.com/current-issues/Unveiling-the-Safety-of-Cassia-alata/33/1/10920
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16089379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Significant
weight
loss,
Raw )
increased
] Cassia ]
20-Day Albino ] ] 100 liver Not
_ occidentali _ [11][12]
Study Mice ) g/kg/day enzymes, established
s seeds in
and
diet
decreased
serum
protein.
Roasted
Cassia
) ) ) No clinical
20-Day Albino occidentali Not ] Not
) ) - signs of ) [11][12]
Study Mice s seeds in specified o established
. toxicity.
diet or
beverage

Chronic Toxicity and Carcinogenicity

Long-term studies on the chronic toxicity and carcinogenicity of cassia gum are limited.

However, based on the lack of genotoxicity of the purified gum and the absence of adverse

effects in shorter-term studies, a significant concern for carcinogenicity is not anticipated. A

two-year study on a related substance provides some context.

Table 3: Chronic Toxicity and Carcinogenicity Study of a Related Substance
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Test
. Dose . Key Referenc
Species Substanc Duration o NOAEL
Levels Findings e
e
No marked
toxic
200 ppm
changes or
] (6.77 mg
Diets effects on
) total
fumigated 80, 200, tumor )
_ o bromine/kg
with methyl 500 ppm incidence.
F344 Rats ] 2 years ] bw/day) for  [13]
bromide total Slight
o ) ] males. Not
(containing  bromine depression )
] determined
bromine) of body-
) ) for
weight gain
. females.
in males at
500 ppm.
Genotoxicity

The genotoxic potential of cassia gum is directly related to its purity, specifically the level of

anthraquinones. Purified cassia gum (anthraquinone content < 0.5 mg/kg) is considered non-

genotoxic.

Table 4: Genotoxicity Studies of Cassia Gum
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Test Test Concentrati
Assay Results Reference
System Substance on/Dose
Salmonella
Bacterial typhimurium Semi-refined
Reverse strains cassia gum -
) - Positive
Mutation TA97a, TA98, (~70mg Not specified ) [14][15]
] (mutagenic)
Assay (Ames  TA100, anthraquinon
Test) TA102, es/kg)
TA1535
) Purified semi-
Bacterial ) )
refined cassia )
Reverse Salmonella Negative
. o gum (< 0.5 .
Mutation typhimurium Not specified (non- [41[14][15]
m
Assay (Ames  strains J ) mutagenic)
anthraquinon
Test)
es/kg)
_ N Data not
In vivo Not specified )
] Rodent bone ) N available for
Micronucleus for cassia Not specified ]
marrow cassia gum
Test gum -
specifically.

Reproductive and Developmental Toxicity

Specific reproductive and developmental toxicity studies on cassia gum are not readily

available in the public domain. However, the lack of systemic toxicity in other studies suggests

a low potential for such effects. A reproduction study in cats was submitted to EFSA but did not

address the genotoxicity concerns of semi-refined cassia gum.[15]

Experimental Protocols

The toxicological assessment of cassia gum relies on standardized experimental protocols,

primarily following OECD guidelines.

Acute Oral Toxicity (Following OECD Guideline 423)
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This study provides information on the hazardous properties and allows for the classification of

the substance.

Test Animals: Typically, three female rats per step.

Housing and Feeding: Animals are housed in standard conditions with free access to food
and water.

Dose Administration: A single oral dose of the test substance is administered. The starting
dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

Observations: Animals are observed for mortality, clinical signs, and body weight changes for
up to 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Subchronic Oral Toxicity - 90-Day Study (Following
OECD Guideline 408)

This study provides information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.

Test Animals: Typically, Wistar or Sprague-Dawley rats, with at least 10 males and 10
females per group.

Dose Levels: At least three dose levels and a concurrent control group are used.

Administration: The test substance is administered orally (e.g., in the diet or by gavage) daily
for 90 days.

Observations: Detailed clinical observations, body weight, food/water consumption,
ophthalmological examinations, hematology, clinical biochemistry, and urinalysis are
conducted.

Pathology: At the end of the study, all animals undergo a full necropsy, and organs are
weighed. Histopathological examination is performed on the control and high-dose groups,
and on all gross lesions.
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Bacterial Reverse Mutation Test (Ames Test) (Following
OECD Guideline 471)

This in vitro assay is used to detect gene mutations.

o Test System: At least five strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,
TA1537, and TA102 or E. coli WP2 uvrA) are used.

o Metabolic Activation: The test is performed with and without an exogenous metabolic
activation system (S9 mix).

e Procedure: The test substance is incubated with the bacterial strains at various
concentrations. The number of revertant colonies is counted.

o Evaluation: A substance is considered mutagenic if it causes a dose-related increase in the
number of revertant colonies.

In Vivo Mammalian Erythrocyte Micronucleus Test
(Following OECD Guideline 474)

This test detects damage to chromosomes or the mitotic apparatus in erythroblasts.[16]
o Test Animals: Typically mice or rats.
o Administration: The test substance is administered, usually once or twice.

o Sample Collection: Bone marrow or peripheral blood is collected at appropriate times after
treatment.[16]

e Analysis: The frequency of micronucleated immature (polychromatic) erythrocytes is
determined.

o Evaluation: A significant, dose-dependent increase in the frequency of micronucleated cells
in treated animals compared to controls indicates a positive result.[16]

Visualizations
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Experimental Workflow Diagrams

Acute Oral Toxicity Testing (OECD 423)

Animal Acclimatization

'

Single Oral Dose Administration
(e.g., 2000 mg/kg bw)

l

Observation Period (14 days)
- Clinical Signs
- Body Weight
- Mortality

l

Gross Necropsy

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow
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Genotoxicity Assessment

In Vitro: Bacterial Reverse Mutation Assay
(Ames Test - OECD 471)

If positive or equivocal results

In Vivo: Mammalian Erythrocyte
Micronucleus Test (OECD 474)

r
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-

Click to download full resolution via product page

If negative

Genotoxicity Assessment Workflow

Regulatory Status and Acceptable Daily Intake (ADI)

Regulatory agencies have established that purified cassia gum is safe for consumption at

specified levels.

o JECFA: An Acceptable Daily Intake (ADI) of "not specified" was established for cassia gum
at the 71st JECFA meeting in 2009.[1][2][17] This indicates that on the basis of the available
data (chemical, biochemical, toxicological, and other), the total daily intake of the substance,
arising from its use at the levels necessary to achieve the desired effect and from its
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acceptable background levels in food, does not, in the opinion of the Committee, represent a
hazard to health.

o EFSA: The EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS)
concluded that the use of cassia gum as a food additive is not of safety concern for the
proposed uses and use levels.[2] For use in animal feed, only purified semi-refined cassia
gum that meets the specifications for the food additive (<0.5 mg anthraquinones/kg) is
considered safe for cats and dogs.[4][14][18]

Conclusion

The comprehensive toxicological assessment of cassia gum indicates that the purified form,
with an anthraquinone content of less than 0.5 mg/kg, is safe for its intended use in food and
feed. The available data demonstrate a lack of acute and subchronic toxicity, and no evidence
of genotoxicity. While specific long-term carcinogenicity and reproductive toxicity studies on
cassia gum are not extensively published, the overall toxicological profile, including the "not
specified" ADI from JECFA, supports its continued use within established good manufacturing
practices. The critical factor for ensuring the safety of cassia gum is the control of
anthraquinone levels through appropriate purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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